11,14,22,26-tetrachloro-7,18-bis[2,6-di(propan-2-yl)phenyl]-7,18-diazaheptacyclo[14.6.2.22,5.03,12.04,9.013,23.020,24]hexacosa-1(22),2(26),3,5(25),9,11,13,15,20,23-decaene-6,8,17,19-tetrone

• CAS No.: 112078-00-9
• Molecular Formula: C48H38Cl4N2O4
• Molecular Weight: 848.6 g/mol
• IUPAC Name: 11,14,22,26-tetrachloro-7,18-bis[2,6-di(propan-2-yl)phenyl]-7,18-diazaheptacyclo[14.6.2.22,5.03,12.04,9.013,23.020,24]hexacosa-1(22),2(26),3,5(25),9,11,13,15,20,23-decaene-6,8,17,19-tetrone
• InChI: InChI=1S/C48H38Cl4N2O4/c1-19(2)23-11-9-12-24(20(3)4)43(23)53-45(55)27-15-31(49)37-39-33(51)17-29-36-30(48(58)54(47(29)57)44-25(21(5)6)13-10-14-26(44)22(7)8)18-34(52)40(42(36)39)38-32(50)16-28(46(53)56)35(27)41(37)38/h9-22H,1-8H3
• InChI Key: LELHJBGISZKCNW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C(=CC=C1)C(C)C)N2C(=O)C3=CC(=C4C5=C(C=C6C7=C5C(=C(C=C7C(=O)N(C6=O)C8=C(C=CC=C8C(C)C)C(C)C)Cl)C9=C(C=C(C3=C49)C2=O)Cl)Cl)Cl

Description

This compound is a highly complex polycyclic aromatic system featuring a diazaheptacyclo core substituted with four chlorine atoms at positions 11, 14, 22, and 26, and two bulky 2,6-di(propan-2-yl)phenyl groups at positions 7 and 16. The structural complexity suggests synthetic challenges, particularly in regioselective chlorination and the incorporation of bulky substituents.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

7-Phenyl-7,18-diazaheptacyclo[14.6.2.22,5.03,12.04,9.013,23.020,24]hexacosa-1(23),2,4,9,11,13,15,20(24),21,25-decaene-6,8,17,19-tetrone

• Structural Differences :
  • The phenyl analog lacks chlorine atoms and features a simpler phenyl group instead of the 2,6-di(propan-2-yl)phenyl substituents.
  • Molecular formula: C₃₀H₁₄N₂O₄ (vs. C₄₄H₃₄Cl₄N₂O₄ for the target compound).
  • Reduced steric bulk due to the absence of isopropyl groups, likely enhancing solubility compared to the target compound .
• Physicochemical Properties :
  • Lower molecular weight (466.44 g/mol vs. ~840 g/mol for the target compound).
  • Higher predicted logP due to fewer polar chlorine atoms in the phenyl variant.
• Applications :
  • Listed in ChEMBL (ID: CHEMBL342179), suggesting preliminary screening in drug discovery pipelines .

7,18-Bis[2-(2-hydroxyethylamino)ethyl]-7,18-diazaheptacyclo[...]tetrone

• Structural Differences: Substituted with hydroxyethylaminoethyl groups, introducing hydrogen-bonding capabilities absent in the target compound.
• Functional Implications: Enhanced water solubility due to hydroxyl groups, contrasting with the lipophilic profile of the chlorinated target compound. Potential for metal coordination or protein interactions via amino and hydroxyl moieties .

Dodecakis[(methoxycarbonyl)methoxy]-2,8,14,20-tetrapentylresorcin[4]arene

• Structural Differences :
  • A resorcinarene macrocycle with methoxycarbonyl and pentyl chains, differing entirely in core architecture from the diazaheptacyclo system.
• Key Contrasts: Higher symmetry and modularity in resorcinarenes, enabling host-guest chemistry applications.

Research Findings and Data Tables

Table 1. Structural and Physicochemical Comparison

Property	Target Compound	7-Phenyl Analog	Hydroxyethylaminoethyl Analog
Molecular Formula	C₄₄H₃₄Cl₄N₂O₄	C₃₀H₁₄N₂O₄	Undisclosed (likely C₃₈H₄₄N₄O₈)
Molecular Weight (g/mol)	~840	466.44	~720
Key Substituents	4 Cl, 2 bis(2,6-diisopropylphenyl)	Phenyl	Hydroxyethylaminoethyl
Predicted logP	~6.5 (highly lipophilic)	~3.2	~1.8 (hydrophilic)
Bioactivity Database Entries	None reported	CHEMBL342179	None reported